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Cat. No.: B1484224 Get Quote

Thalassotalic Acid B: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical properties, as

well as the biological activity of Thalassotalic acid B, a novel N-acyldehydrotyrosine

derivative. This document is intended for researchers, scientists, and drug development

professionals interested in the potential therapeutic applications of this natural product.

Core Physical and Chemical Properties
Thalassotalic acid B is a naturally occurring compound isolated from the marine bacterium

Thalassotalea sp. PP2-459. Its structure has been elucidated through extensive spectroscopic

analysis. The key physical and chemical data are summarized below.
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Property Value Source

Appearance Brown amorphous powder Deering et al., 2016

Molecular Formula C19H25NO4 Deering et al., 2016

Molecular Weight 331.1784 g/mol Deering et al., 2016

Exact Mass (HRESIMS)
m/z 332.1872 [M-H]- (calcd for

C19H26NO4, 332.1867)
Deering et al., 2016

UV (MeOH) λmax (log ε) 201 (4.12), 299 (4.03) nm Deering et al., 2016

IR (ZnSe) νmax (cm-1)

3326, 3118 (br), 2925, 2853,

1688, 1656, 1601, 1584, 1270,

1168

Deering et al., 2016

Spectroscopic Data
The structural elucidation of Thalassotalic acid B was accomplished using one- and two-

dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

1H NMR Data (600 MHz, DMSO-d6)
Position δH (ppm) Multiplicity J (Hz)

2' 7.39 s

2 7.28 d 8.5

6 7.28 d 8.5

3 6.75 d 8.5

5 6.75 d 8.5

2'' 2.18 t 7.4

3'' 1.51 p 7.4

4''-8'' 1.25 m

9'' 0.85 t 7.0
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13C NMR Data (150 MHz, DMSO-d6)
Position δC (ppm)

1' 166.4

1'' 172.0

3' 131.9

1 126.3

2' 125.8

4 157.9

2 131.0

6 131.0

3 115.5

5 115.5

2'' 36.1

3'' 25.4

4'' 28.7

5'' 28.8

6'' 28.7

7'' 31.3

8'' 22.1

9'' 13.9

Biological Activity: Tyrosinase Inhibition
Thalassotalic acid B belongs to a class of compounds that have demonstrated inhibitory

activity against tyrosinase, a key enzyme in melanin biosynthesis. While the initial discovery

paper highlighted the activity of its analogue, Thalassotalic acid A (IC50 = 130 µM), subsequent

research has confirmed that Thalassotalic acids A-C are all active as tyrosinase inhibitors. The
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specific IC50 value for Thalassotalic acid B has not been explicitly reported in the primary

literature.

Signaling Pathway
The inhibitory action of Thalassotalic acid B on tyrosinase directly impacts the melanin

biosynthesis pathway. By blocking the function of tyrosinase, it prevents the conversion of L-

tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone, which are critical

steps in the production of melanin.
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Extraction

Chromatography

Culture of Thalassotalea sp. PP2-459

Centrifugation to remove cells

Supernatant extraction with Ethyl Acetate

Crude Extract

Evaporation

Reversed-Phase (C18) Flash Chromatography

Fractionation

Reversed-Phase HPLC

Pure Thalassotalic acid B
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To cite this document: BenchChem. [physical and chemical properties of Thalassotalic acid
B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1484224#physical-and-chemical-properties-of-
thalassotalic-acid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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